Cas no 869943-84-0 (2-{[(4-ethylphenyl)methyl]amino}butan-1-ol)

• Product Name: 2-{[(4-ethylphenyl)methyl]amino}butan-1-ol
• CAS No: 869943-84-0
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5232759
• Update Time: 2026-03-08

2-{[(4-ethylphenyl)methyl]amino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-ethylphenyl)methyl]amino}butan-1-ol
• 2-((4-Ethylbenzyl)amino)butan-1-ol

• Inchi： 1S/C13H21NO/c1-4-11-6-8-13(9-7-11)14(3)12(5-2)10-15/h6-9,12,15H,4-5,10H2,1-3H3
• InChI Key： FTYZNUCWTVIQLR-UHFFFAOYSA-N
• SMILES： C(O)C(N(C1=CC=C(CC)C=C1)C)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{[(4-ethylphenyl)methyl]amino}butan-1-ol

2-{[(4-Ethylphenyl)methyl]amino}butan-1-ol (CAS No. 869943-84-0)

2-{[(4-Ethylphenyl)methyl]amino}butan-1-ol, also known by its CAS registry number 869943-84-0, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of secondary alcohols and features a unique structure that combines an ethylphenyl group with an amino alcohol moiety. Its chemical formula is C₁₂H₂₅NO, and it exhibits a molecular weight of 195.33 g/mol. The compound is characterized by its ability to participate in a wide range of chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 2-{[(4-Ethylphenyl)methyl]amino}butan-1-ol typically involves multi-step processes, often starting from readily available starting materials such as ethylbenzene and primary alcohols. One common approach involves the nucleophilic substitution reaction, where the amino group acts as a nucleophile attacking an appropriate electrophilic center. This process is often facilitated by the use of catalysts or activating agents to enhance reaction efficiency. Recent advancements in catalytic chemistry have enabled the development of more sustainable and efficient methods for synthesizing this compound, reducing both production costs and environmental impact.

In terms of physical properties, 2-{[(4-Ethylphenyl)methyl]amino}butan-1-ol is a liquid at room temperature with a boiling point of approximately 150°C under standard atmospheric pressure. It has a density of around 0.9 g/cm³ and is slightly soluble in water, with better solubility in organic solvents such as ethanol and dichloromethane. These properties make it suitable for use in various industrial applications where solubility and reactivity are critical factors.

The compound's chemical structure plays a pivotal role in its reactivity and functionality. The presence of the ethylphenyl group introduces steric hindrance, which can influence the compound's behavior in different chemical environments. Additionally, the amino alcohol moiety imparts nucleophilic character, enabling participation in reactions such as alkylation, acylation, and amidation. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, including pharmaceutical agents and agrochemicals.

One of the most promising areas of application for 2-{[(4-Ethylphenyl)methyl]amino}butan-1-ol is in the pharmaceutical industry. Researchers have explored its use as a building block for constructing complex drug molecules with specific therapeutic properties. For instance, it has been employed in the synthesis of antiviral agents targeting influenza viruses, demonstrating potential efficacy in inhibiting viral replication. Furthermore, its role as an intermediate in the production of anti-inflammatory drugs has been investigated, showcasing its versatility in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has found utility in the field of materials science. Recent studies have demonstrated its ability to act as a precursor for synthesizing advanced polymers with tailored properties such as high thermal stability and mechanical strength. These polymers hold potential for use in aerospace applications where lightweight yet durable materials are required.

The environmental impact of 2-{[(4-Ethylphenyl)methyl]amino}butan-1-ol has also been a subject of recent research interest. Studies have focused on evaluating its biodegradability and toxicity profiles to ensure that its use does not pose significant risks to ecosystems or human health. Preliminary findings suggest that under controlled conditions, the compound undergoes biodegradation efficiently, minimizing its persistence in the environment.

In conclusion, 2-{[(4-Ethylphenyl)methyl]amino}butan-1-ol (CAS No. 869943-84) stands out as a valuable compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an essential intermediate in modern synthetic chemistry. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.